Qianhucoumarin B Qianhucoumarin B Qianhucoumarin B is a natural product found in Peucedanum praeruptorum with data available.
Brand Name: Vulcanchem
CAS No.: 152615-14-0
VCID: VC21169830
InChI: InChI=1S/C16H16O6/c1-8(17)20-15-13(19)12-10(22-16(15,2)3)6-4-9-5-7-11(18)21-14(9)12/h4-7,13,15,19H,1-3H3/t13-,15-/m0/s1
SMILES: CC(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)O
Molecular Formula: C16H16O6
Molecular Weight: 304.29 g/mol

Qianhucoumarin B

CAS No.: 152615-14-0

Cat. No.: VC21169830

Molecular Formula: C16H16O6

Molecular Weight: 304.29 g/mol

* For research use only. Not for human or veterinary use.

Qianhucoumarin B - 152615-14-0

Specification

Description Qianhucoumarin B is a natural product found in Peucedanum praeruptorum with data available.
CAS No. 152615-14-0
Molecular Formula C16H16O6
Molecular Weight 304.29 g/mol
IUPAC Name [(9S,10S)-10-hydroxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] acetate
Standard InChI InChI=1S/C16H16O6/c1-8(17)20-15-13(19)12-10(22-16(15,2)3)6-4-9-5-7-11(18)21-14(9)12/h4-7,13,15,19H,1-3H3/t13-,15-/m0/s1
Standard InChI Key WGBFEDHNTNVZGG-ZFWWWQNUSA-N
Isomeric SMILES CC(=O)O[C@H]1[C@H](C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)O
SMILES CC(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)O
Canonical SMILES CC(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)O

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